Cas no 79778-41-9 (Neridronate)

Neridronate is an amino bisphosphonate with potential for osteogenesis imperfecta (OI) and Paget's disease (PDB) Neridronate is also effective for other bone diseases, such as osteoporosis, bone pain degeneration, malignant hypercalcemia and bone metastasis

Neridronate structure

Product Name:Neridronate

CAS No:79778-41-9

Molecular Formula:C₆H₁₇NO₇P₂

Molecular Weight:277.149204015732

MDL:MFCD00866995

CID:565992

PubChem ID:24724553

Neridronate Properties

Names and Identifiers

- Phosphonic acid,P,P'-(6-amino-1-hydroxyhexylidene)bis-
- NERIDRONATE SODIUM HYDRATE
- NERIDRONATE, SODIUM SALT
- (6-amino-1-hydroxy-1-phosphonohexyl)phosphonic acid
- (6-amino-1-hydroxyhexylidene)bisphosphonate
- 6-amino-1-hydroxy-1,1-hexylidenebisphosphonic acid
- 6-amino-1-hydroxyhexane-1,1-diphosphonate
- 6-amino-1-hydroxyhexane-1,1-diphosphonic acid
- 6-AMINO-1-HYDROXYHEXYLIDENE BISPHOSPHONIC ACID
- 6-Amino-1-hydroxyhexylidene bisphosphonic acid,Neridronic acid,Nerixia
- NERIDRONATE
- Neridronic
- NERIDRONIC ACID
- NERIXIA
- P,P′-(6-Amino-1-hydroxyhexylidene)bis[phosphonic acid] (ACI)
- Phosphonic acid, (6-amino-1-hydroxyhexylidene)bis- (9CI)
- (6-Amino-1-hydroxyhexane-1,1-diyl)diphosphonic acid
- 6-Amino-1-hydroxyhexylidene-1,1-bis(phosphonic acid)
- 6-Amino-1-hydroxyhexylidenediphosphonic acid
- 6-aminohexane-1-hydroxy-1,1-bisphosphonate
- Acide neridronique [INN-French]
- Acidum neridronicum [INN-Latin]
- BCP23891
- 79778-41-9 (free acid)
- Neridronate, >=97% (NMR), solid
- CS-0068386
- 6-amino-1-hydroxyhexane-1,1-diyldiphosphonic acid
- DTXSID40868545
- BDBM50098383
- SR-01000945018-1
- Phosphonic acid, (6-amino-1-hydroxyhexylidene)bis-
- NERIDRONIC ACID [WHO-DD]
- HY-119443
- 8U27U3RIN4
- AKOS024462874
- CHEBI:135145
- (6-Amino-1-hydroxyhexane-1,1-diyl)bis(phosphonic acid)
- (6-Azanyl-1-Oxidanyl-1-Phosphono-Hexyl)phosphonic Acid
- neridronic-acid
- 6-Hydroxy-6,6-bis-phosphono-hexyl-ammonium
- FT-0630875
- 79778-41-9
- MFCD00866995
- A935873
- (6-Amino-1-hydroxy-1-phosphono-hexyl)-phosphonic acid
- NRD
- DB11620
- CHEMBL55214
- SR-01000945018
- Q1651770
- (6-Amino-1-hydroxyhexylidene)diphosphonic acid
- Acide neridronique
- NERIDRONIC ACID [MART.]
- Acido neridronico [INN-Spanish]
- NERIDRONIC ACID [MI]
- UNII-8U27U3RIN4
- Neridronic acid [INN]
- Acidum neridronicum
- SCHEMBL87499
- W-203821
- AHHexBP
- Acido neridronico
- NS00068783
- (6-amino-1-hydroxy-1-phosphono-hexyl)phosphonic acid
- PUUSSSIBPPTKTP-UHFFFAOYSA-N
- DB-056386
- BRD-K60212747-236-01-1
- MDL： MFCD00866995
- InChIKey： PUUSSSIBPPTKTP-UHFFFAOYSA-N
- Inchi： 1S/C6H17NO7P2/c7-5-3-1-2-4-6(8,15(9,10)11)16(12,13)14/h8H,1-5,7H2,(H2,9,10,11)(H2,12,13,14)
- SMILES： O=P(C(P(O)(O)=O)(CCCCCN)O)(O)O

Computed Properties

Exact Mass: 277.04800
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 277.04802588g/mol
Heavy Atom Count: 16
Complexity: 286
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -5.8
Topological Polar Surface Area: 161Å²

Experimental Properties

LogP: 0.20730
PSA: 180.93000
Boiling Point: 600.1±65.0 °C at 760 mmHg
Melting Point: 245°
Vapor Pressure: 0.0±3.9 mmHg at 25°C
Flash Point: 316.7±34.3 °C
Solubility: H2O: 8 mg/mL, soluble
Color/Form: Solid powder, power
Density: 1.7±0.1 g/cm3

Neridronate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G2Q6-1mg	NERIDRONATE SODIUM HYDRATE	79778-41-9	98%	1mg	$91.00	2024-04-21
A2B Chem LLC	AH49230-1mg	(6-amino-1-hydroxy-1-phosphonohexyl)phosphonic acid	79778-41-9	≥98.0%	1mg	$40.00
abcr	AB480591-25 mg	Neridronic acid, 98%; .	79778-41-9	98%	25mg	€181.80	2023-06-15
eNovation Chemicals LLC	Y0987378-1g	(6-Amino-1-hydroxyhexane-1,1-diyl)diphosphonic acid	79778-41-9	95%	1g	$1500	2022-09-10
MedChemExpress	HY-119443-10mM*1mLinWater	Neridronate	79778-41-9	≥98.0%	10mM*1mLinWater	￥2927	2022-06-06
SHENG KE LU SI SHENG WU JI SHU	sc-253184-10 mg	Neridronate,	79778-41-9		10mg	￥684.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce57688-1mg	Neridronate	79778-41-9	98%	1mg	￥863.00	2023-09-07

Neridronate Synthesis

Synthetic Circuit 1

60-32-2

79778-41-9

Reaction Conditions

1.1 Reagents: Methanesulfonic acid , Phosphorus trichloride ; 15 min, rt; 4 - 6 h, 80 - 85 °C; 85 °C → rt
1.2 Reagents: Water ; 4 h, 105 °C; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 6 - 7, cooled

Reference

Biocompatible organic coatings based on bisphosphonic acid RGD-derivatives for PEO-modified titanium implants

Parfenova, Lyudmila V. ; et al, Molecules, 2020, 25(1),

Synthetic Circuit 2

60-32-2

79778-41-9

Reaction Conditions

1.1 Reagents: Methanesulfonic acid , Phosphorus trichloride , Phosphonic acid ; overnight, 65 °C
1.2 Reagents: Water ; 5 h, reflux
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt

Reference

Synthesis and Biological Evaluation of New Bisphosphonate-Dextran Conjugates Targeting Breast Primary Tumor

Migianu-Griffoni, Evelyne; et al, Bioconjugate Chemistry, 2014, 25(2), 224-230

Synthetic Circuit 3

60-32-2

79778-41-9

Reaction Conditions

1.1 Reagents: Methanesulfonic acid , Phosphorus trichloride , Phosphonic acid ; 65 °C; 16 - 20 h, 65 - 70 °C
1.2 Solvents: Water ; cooled; 5 h, reflux

Reference

Systematic study of the physicochemical properties of a homologous series of aminobisphosphonates

Alanne, Aino-Liisa; et al, Molecules, 2012, 17, 10928-10945

Synthetic Circuit 4

948317-80-4

79778-41-9

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Water ; 0 °C; 0.5 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

Syntheses of phosphonic esters of alendronate, pamidronate and neridronate

Guenin, Erwann; et al, European Journal of Organic Chemistry, 2007, (20), 3380-3391

Synthetic Circuit 5

31968-60-2

79778-41-9

Reaction Conditions

1.1 Reagents: Silanol, 1,1,1-trimethyl-, 1,1′,1′′-phosphite ; -5 °C; 4 h, rt
1.2 Reagents: Methanol
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Water ; 0 °C; 0.5 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

Syntheses of phosphonic esters of alendronate, pamidronate and neridronate

Guenin, Erwann; et al, European Journal of Organic Chemistry, 2007, (20), 3380-3391

Synthetic Circuit 6

4443-26-9

79778-41-9

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Dichloromethane ; 6 h, reflux
2.1 Reagents: Silanol, 1,1,1-trimethyl-, 1,1′,1′′-phosphite ; -5 °C; 4 h, rt
2.2 Reagents: Methanol
3.1 Reagents: Hydrazine hydrate (1:1) Solvents: Water ; 0 °C; 0.5 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

Syntheses of phosphonic esters of alendronate, pamidronate and neridronate

Guenin, Erwann; et al, European Journal of Organic Chemistry, 2007, (20), 3380-3391

Synthetic Circuit 7

60-32-2

79778-41-9

Reaction Conditions

1.1 6 h, 170 °C
2.1 Reagents: Oxalyl chloride Solvents: Dichloromethane ; 6 h, reflux
3.1 Reagents: Silanol, 1,1,1-trimethyl-, 1,1′,1′′-phosphite ; -5 °C; 4 h, rt
3.2 Reagents: Methanol
4.1 Reagents: Hydrazine hydrate (1:1) Solvents: Water ; 0 °C; 0.5 h, rt
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

Syntheses of phosphonic esters of alendronate, pamidronate and neridronate

Guenin, Erwann; et al, European Journal of Organic Chemistry, 2007, (20), 3380-3391

Neridronate Raw materials

Neridronate Preparation Products

Neridronate (79778-41-9)

Neridronate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:79778-41-9)

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JU SHENG HUA XUE YAN JIU YUAN

Audited Supplier

(CAS:79778-41-9)

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HU BEI JU SHENG Technology Co., Ltd.

Audited Supplier

(CAS:79778-41-9)

MR./MRS.:WANG SHAN

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Email:1400848866@qq.com

Neridronate Related Literature

1. Formation of phosphonate coatings for improved chemical stability of upconverting nanoparticles under physiological conditions

Ma?a Vozli?,Tina ?erni?,Sa?o Gyergyek,Boris Majaron,Maja Ponikvar-Svet,Uliana Kostiv,Daniel Horák,Darja Lisjak Dalton Trans. 2021 50 6588
2. Self-sacrificial MOFs for ultra-long controlled release of bisphosphonate anti-osteoporotic drugs

Maria Vassaki,Konstantinos E. Papathanasiou,Chrystalleni Hadjicharalambous,Daphne Chandrinou,Petri Turhanen,Duane Choquesillo-Lazarte,Konstantinos D. Demadis Chem. Commun. 2020 56 5166
3. Surface design of photon-upconversion nanoparticles for high-contrast immunocytochemistry

Zdeněk Farka,Matthias J. Mickert,Zuzana Miku?ová,Antonín Hlavá?ek,Pavla Bouchalová,Wenshu Xu,Pavel Bouchal,Petr Skládal,Hans H. Gorris Nanoscale 2020 12 8303
4. Microwave-driven synthesis of bisphosphonate nanoparticles allows in vivo visualisation of atherosclerotic plaque

J. Pellico,A. V. Lechuga-Vieco,M. Benito,J. M. García-Segura,V. Fuster,J. Ruiz-Cabello,F. Herranz RSC Adv. 2015 5 1661
5. Multimodal superparamagnetic nanoplatform for clinical applications: immunoassays, imaging & therapy

Laurence Motte,Farah Benyettou,Caroline de Beaucorps,Marc Lecouvey,Irena Milesovic,Yoann Lalatonne Faraday Discuss. 2011 149 211
6. Synthesis of novel polymerizable molecules bearing bisphosphonate

S. Kachbi Khelfallah,M. Monteil,J. Deschamp,O. Gager,E. Migianu-Griffoni,M. Lecouvey Org. Biomol. Chem. 2015 13 11382
7. Biosensing based on upconversion nanoparticles for food quality and safety applications

Riikka Peltomaa,Elena Benito-Pe?a,Hans H. Gorris,María C. Moreno-Bondi Analyst 2021 146 13
8. Bisphosphonate–polyaspartamide conjugates as bone targeted drug delivery systems

D. Paolino,M. Licciardi,C. Celia,G. Giammona,M. Fresta,G. Cavallaro J. Mater. Chem. B 2015 3 250
9. Tubular nanomaterials for bone tissue engineering

Naomi Akiyama,Kapil D. Patel,Eun Jo Jang,Mark R. Shannon,Rajkumar Patel,Madhumita Patel,Adam Willis Perriman J. Mater. Chem. B 2023 11 6225
10. A simple neridronate-based surface coating strategy for upconversion nanoparticles: highly colloidally stable 125I-radiolabeled NaYF4:Yb3+/Er3+@PEG nanoparticles for multimodal in vivo tissue imaging

Uliana Kostiv,Volodymyr Lobaz,Jan Ku?ka,Pavel ?vec,Ond?ej Sedlá?ek,Martin Hruby,Olga Janou?ková,Pavla Francová,Věra Kolá?ová,Luděk ?efc,Daniel Horák Nanoscale 2017 9 16680

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